2-amino-4-(5-(4-bromophenyl)furan-2-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-[5-(4-bromophenyl)furan-2-yl]-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile
• InChI: InChI=1S/C20H15BrN2O3/c21-12-6-4-11(5-7-12)15-8-9-17(25-15)18-13(10-22)20(23)26-16-3-1-2-14(24)19(16)18/h4-9,18H,1-3,23H2
• InChI Key: RFXVJPFDROSPEG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(O3)C4=CC=C(C=C4)Br)C(=O)C1
• Molecular Formula: C20H15BrN2O3
• Molecular Weight: 411.2 g/mol

Description

2-amino-4-(5-(4-bromophenyl)furan-2-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a useful research compound. Its molecular formula is C20H15BrN2O3 and its molecular weight is 411.255. The purity is usually 95%.
BenchChem offers high-quality 2-amino-4-(5-(4-bromophenyl)furan-2-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-amino-4-(5-(4-bromophenyl)furan-2-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Polyhalogenated Compounds and Environmental Impact : Studies have explored the occurrence and effects of polyhalogenated compounds, such as brominated flame retardants, in various environments. For instance, Takigami et al. (2009) investigated brominated flame retardants in indoor air and dust, noting their potential health impacts due to exposure via inhalation and dust ingestion Takigami et al., 2009. Similar research into the environmental persistence and biological effects of furan derivatives could reveal applications in monitoring environmental pollutants and assessing risks to human health.

• Metabolic Studies and Toxicology : The metabolism of various compounds, including those containing furan rings, has been a subject of interest. For example, Prior et al. (2006) characterized and identified metabolites of 5-(hydroxymethyl)-2-furfural in human subjects, highlighting the importance of understanding how such compounds are processed in the body Prior et al., 2006. Research on 2-amino-4-(5-(4-bromophenyl)furan-2-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile could similarly focus on its metabolism, potential toxicological effects, and implications for human health.

• Chemical Exposure and Hormone Metabolism : The impact of chemical exposure on hormone metabolism has been studied, with Leijs et al. (2012) discussing how brominated flame retardants and other compounds can affect thyroid hormone metabolism, indicating potential concerns for human health Leijs et al., 2012. Investigating the effects of 2-amino-4-(5-(4-bromophenyl)furan-2-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile on endocrine systems could uncover applications in understanding endocrine disruptors and their health implications.